(Z)-8-((2-Chlorobenzyl)thio)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
(Z)-8-((2-Chlorobenzyl)thio)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
326919-26-0
VCID:
VC0415817
InChI:
InChI=1S/C17H16Cl2N4O2S/c1-10(18)7-8-23-13-14(22(2)16(25)21-15(13)24)20-17(23)26-9-11-5-3-4-6-12(11)19/h3-7H,8-9H2,1-2H3,(H,21,24,25)/b10-7-
SMILES:
CC(=CCN1C2=C(N=C1SCC3=CC=CC=C3Cl)N(C(=O)NC2=O)C)Cl
Molecular Formula:
C17H16Cl2N4O2S
Molecular Weight:
411.3g/mol
(Z)-8-((2-Chlorobenzyl)thio)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 326919-26-0
Main Products
VCID: VC0415817
Molecular Formula: C17H16Cl2N4O2S
Molecular Weight: 411.3g/mol
| CAS No. | 326919-26-0 |
|---|---|
| Product Name | (Z)-8-((2-Chlorobenzyl)thio)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C17H16Cl2N4O2S |
| Molecular Weight | 411.3g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-[(2-chlorophenyl)methylsulfanyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C17H16Cl2N4O2S/c1-10(18)7-8-23-13-14(22(2)16(25)21-15(13)24)20-17(23)26-9-11-5-3-4-6-12(11)19/h3-7H,8-9H2,1-2H3,(H,21,24,25)/b10-7- |
| Standard InChIKey | OBRNDKRFGXUWIC-YFHOEESVSA-N |
| Isomeric SMILES | C/C(=C/CN1C2=C(N=C1SCC3=CC=CC=C3Cl)N(C(=O)NC2=O)C)/Cl |
| SMILES | CC(=CCN1C2=C(N=C1SCC3=CC=CC=C3Cl)N(C(=O)NC2=O)C)Cl |
| Canonical SMILES | CC(=CCN1C2=C(N=C1SCC3=CC=CC=C3Cl)N(C(=O)NC2=O)C)Cl |
| PubChem Compound | 1004889 |
| Last Modified | Nov 11 2021 |
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